Cas no 2229118-96-9 (1,1-difluoro-2,3,3-trimethylpentan-2-amine)

• Product Name: 1,1-difluoro-2,3,3-trimethylpentan-2-amine
• CAS No: 2229118-96-9
• MF: C₈H₁₇F₂N
• MW: 165.224089384079
• CID: 6093698
• PubChem ID: 165679499
• Update Time: 2025-05-21

1,1-difluoro-2,3,3-trimethylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2,3,3-trimethylpentan-2-amine
• 2229118-96-9
• EN300-1971623

• Inchi： 1S/C8H17F2N/c1-5-7(2,3)8(4,11)6(9)10/h6H,5,11H2,1-4H3
• InChI Key： DDWIPZBUOGOBIK-UHFFFAOYSA-N
• SMILES： FC(C(C)(C(C)(C)CC)N)F

Computed Properties

• Exact Mass: 165.13290587g/mol
• Monoisotopic Mass: 165.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2,3,3-trimethylpentan-2-amine

Introduction to 1,1-Difluoro-2,3,3-Trimethylpentan-2-Amine (CAS No. 2229118-96-9)

1,1-Difluoro-2,3,3-trimethylpentan-2-amine, also known by its CAS number CAS No. 2229118-96-9, is a specialized organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines and is characterized by its fluorinated structure and branched carbon chain. Recent studies have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and advanced materials due to its versatile reactivity and stability under specific conditions.

The molecular structure of 1,1-difluoro-2,3,3-trimethylpentan-2-amine consists of a central amine group attached to a pentane chain that is substituted with two methyl groups at positions 3 and 4 and two fluorine atoms at position 1. This configuration imparts unique electronic properties to the molecule, making it an interesting candidate for various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds and as a building block for constructing complex molecular architectures.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2229118-96-9 through methods such as nucleophilic substitution and organocatalytic processes. These methods not only enhance the purity of the compound but also allow for better control over its stereochemistry, which is crucial for applications in drug discovery and development.

In terms of physical properties, 1,1-difluoro-2,3,3-trimethylpentan-2-amine exhibits a melting point of approximately -5°C and a boiling point around 78°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various organic reactions without the need for high-pressure systems or specialized equipment.

The application of CAS No. 2229118-96-9 extends beyond traditional chemical synthesis into areas such as polymer science and catalysis. For instance, recent studies have demonstrated its ability to act as a catalyst in the production of biodegradable polymers under mild conditions. This not only enhances the efficiency of polymerization processes but also contributes to the development of environmentally friendly materials.

In the pharmaceutical industry, 1,1-difluoro-2,3,3-trimethylpentan-2-amines have been explored as potential leads for developing new drugs targeting various diseases such as cancer and neurodegenerative disorders. The fluorinated nature of the molecule provides it with favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity profiles.

The agricultural sector has also benefited from research into this compound's potential as an active ingredient in pesticides and herbicides. Its ability to selectively target specific enzymes involved in plant growth regulation has opened new avenues for sustainable crop protection strategies.

Safety considerations are paramount when handling CAS No. 220750747. While it is not classified as a hazardous material under current regulations (as per GHS guidelines), proper precautions should be taken during storage and handling to ensure optimal stability and prevent unintended reactions.

In conclusion, CAS No: 750747, or more specifically,CAS No:750747, represents a promising compound with diverse applications across multiple industries due to its unique chemical properties and versatility in synthesis.